Cas no 1404825-89-3 (2-{(benzyloxy)carbonylamino}-2-(oxan-3-yl)acetic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-2-(oxan-3-yl)acetic acid
• CAS No: 1404825-89-3
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 5208944
• PubChem ID: 64145862
• Update Time: 2025-06-08

2-{(benzyloxy)carbonylamino}-2-(oxan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-2-(oxan-3-yl)acetic acid
• 2-(Oxan-3-yl)-2-(phenylmethoxycarbonylamino)acetic acid
• 2H-Pyran-3-acetic acid, tetrahydro-α-[[(phenylmethoxy)carbonyl]amino]-
• 2-{(benzyloxy)carbonylamino}-2-(oxan-3-yl)acetic acid

• Inchi： 1S/C15H19NO5/c17-14(18)13(12-7-4-8-20-10-12)16-15(19)21-9-11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10H2,(H,16,19)(H,17,18)
• InChI Key： ZGSQSNVEYFGBFY-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 354
• XLogP3: 1.7
• Topological Polar Surface Area: 84.9

Additional information on 2-{(benzyloxy)carbonylamino}-2-(oxan-3-yl)acetic acid

Professional Introduction to Compound with CAS No. 1404825-89-3 and Product Name: 2-{(benzyloxy)carbonylamino}-2-(oxan-3-yl)acetic acid

Compound with the CAS number 1404825-89-3 and the product name 2-{(benzyloxy)carbonylamino}-2-(oxan-3-yl)acetic acid represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both benzyloxy and carbonylamino functional groups, along with the oxan-3-yl moiety, endows this molecule with distinctive chemical properties that make it a valuable candidate for further exploration.

The benzyloxy group in the molecular structure contributes to the compound's stability and reactivity, making it an attractive intermediate in organic synthesis. This moiety is particularly useful in protecting groups for amino acids during peptide synthesis, where it ensures selective modification without affecting other functional sites. The carbonylamino group, on the other hand, introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. These features are crucial for designing molecules that can effectively engage with biological systems.

The oxan-3-yl substituent adds an additional layer of complexity to the compound's behavior. This cyclic ether moiety is known for its ability to mimic natural biomolecules such as sugars, which can be exploited in drug design to improve binding affinity and metabolic stability. Recent studies have shown that oxan-based compounds exhibit promising properties in modulating enzyme activity and receptor binding, making them attractive candidates for therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds with complex structural motifs for use in pharmaceuticals. The compound 2-{(benzyloxy)carbonylamino}-2-(oxan-3-yl)acetic acid fits well within this trend, as it combines multiple functional groups that can be tailored for specific biological activities. Researchers have been exploring its potential as a precursor in the synthesis of more complex molecules, including peptidomimetics and protease inhibitors.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of both protecting and reactive groups allows chemists to manipulate its structure in various ways, enabling the creation of derivatives with tailored properties. For instance, the benzyloxy group can be selectively removed under mild conditions to reveal the underlying amino functionality, which can then be further modified. This flexibility makes it an invaluable tool for medicinal chemists seeking to optimize lead compounds.

Recent advancements in computational chemistry have also enhanced our understanding of how this compound interacts with biological targets. Molecular modeling studies have revealed that the oxan-3-yl moiety can effectively bind to hydrophobic pockets in proteins, while the charged carbonylamino group engages with polar residues. These insights have guided researchers in designing analogs with improved binding affinities and selectivity. Such computational approaches are becoming increasingly integral to drug discovery pipelines, allowing for rapid screening of large libraries of compounds.

The compound's potential extends beyond academic research; it holds promise for industrial applications as well. Companies specializing in fine chemicals are exploring its use as a building block for more complex molecules used in agrochemicals and specialty materials. The ability to functionalize this compound at multiple sites provides chemists with a high degree of control over the final product's properties, making it a versatile intermediate.

From a regulatory perspective, compounds like 2-{(benzyloxy)carbonylamino}-2-(oxan-3-yl)acetic acid must undergo rigorous testing to ensure safety and efficacy before they can be commercialized. Current research efforts are focused on evaluating its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. These studies are essential for determining whether it can progress from laboratory-scale synthesis to clinical trials.

The development of new synthetic methodologies has also been instrumental in advancing research involving this compound. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production scales, reducing costs and improving yields. These innovations are critical for ensuring that sufficient quantities of high-quality material are available for both research and potential commercial applications.

In conclusion, compound with CAS No. 1404825-89-3 and product name 2-{(benzyloxy)carbonylamino}-2-(oxan-3-yl)acetic acid represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features make it a valuable tool for synthetic chemists and medicinal chemists alike, offering numerous opportunities for further exploration and development.